Cas no 10284-40-9 (2-(3-methyl-1,2-thiazol-5-yl)acetic acid)

• Product Name: 2-(3-methyl-1,2-thiazol-5-yl)acetic acid
• CAS No: 10284-40-9
• MF: C₆H₇NO₂S
• MW: 157.190280199051
• MDL: MFCD20639817
• CID: 5238301
• PubChem ID: 82372986
• Update Time: 2026-03-08

2-(3-methyl-1,2-thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1,2-thiazol-5-yl)acetic acid

• MDL： MFCD20639817
• Inchi： 1S/C6H7NO2S/c1-4-2-5(10-7-4)3-6(8)9/h2H,3H2,1H3,(H,8,9)
• InChI Key： AMYMJKXYQQPVKK-UHFFFAOYSA-N
• SMILES： S1C(CC(O)=O)=CC(C)=N1

Additional information on 2-(3-methyl-1,2-thiazol-5-yl)acetic acid

Recent Advances in the Study of 2-(3-methyl-1,2-thiazol-5-yl)acetic acid (CAS: 10284-40-9) in Chemical Biology and Pharmaceutical Research

2-(3-methyl-1,2-thiazol-5-yl)acetic acid (CAS: 10284-40-9) is a thiazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential as a building block in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for further investigation.

One of the key areas of research involving 2-(3-methyl-1,2-thiazol-5-yl)acetic acid is its application in the synthesis of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for designing inhibitors of protein kinases, which are critical targets in cancer therapy. The researchers utilized the carboxylic acid moiety of the compound to introduce modifications that enhanced binding affinity and selectivity, leading to the development of potent inhibitors with low nanomolar activity against specific kinase isoforms.

In addition to its role in kinase inhibition, 2-(3-methyl-1,2-thiazol-5-yl)acetic acid has been investigated for its anti-inflammatory properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. The study suggested that the thiazole ring and the acetic acid side chain play a crucial role in mediating these effects, providing a foundation for the design of new anti-inflammatory drugs.

Another notable application of 2-(3-methyl-1,2-thiazol-5-yl)acetic acid is in the field of antimicrobial research. A 2023 study in Antimicrobial Agents and Chemotherapy explored its derivatives as potential agents against multidrug-resistant bacterial strains. The results indicated that certain modifications to the thiazole ring could enhance antibacterial activity, particularly against Gram-positive pathogens. This finding opens new avenues for addressing the growing challenge of antibiotic resistance.

Beyond its biological applications, 2-(3-methyl-1,2-thiazol-5-yl)acetic acid has also been utilized in chemical biology as a probe for studying enzyme mechanisms. A recent publication in ACS Chemical Biology (2024) described its use as a substrate analog for investigating the catalytic mechanisms of thiazole biosynthetic enzymes. The study provided insights into the enzyme-substrate interactions and highlighted the compound's utility in elucidating complex biochemical pathways.

In conclusion, 2-(3-methyl-1,2-thiazol-5-yl)acetic acid (CAS: 10284-40-9) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to enzyme mechanism studies, underscore its importance in advancing scientific knowledge and therapeutic development. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.